Cas no 110457-70-0 (3,6-Diethyl-2-methylanisole)

• Product Name: 3,6-Diethyl-2-methylanisole
• CAS No: 110457-70-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 2885360
• Update Time: 2023-08-10

3,6-Diethyl-2-methylanisole Chemical and Physical Properties

Names and Identifiers

• 3,6-diethyl-2-methylanisole
• 3,6-Diethyl-2-methylanisole

• Inchi： 1S/C12H18O/c1-5-10-7-8-11(6-2)12(13-4)9(10)3/h7-8H,5-6H2,1-4H3
• InChI Key： LWHYBZKXKLNTEM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(CC)=C1C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2